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Compound of Interest

2-(Hydroxymethyl)-2-methylpenty!
Compound Name:

carbamate
CAS No.: 1471-56-3
Cat. No.: B170035

Get Quote

Executive Summary

2-(hydroxymethyl)-2-methylpentyl carbamate (CAS: 1471-56-3) is the monocarbamate ester
of the diol 2-methyl-2-propylpropane-1,3-diol.[1][2] In pharmaceutical development, it serves as
a primary reference standard for Carisoprodol Related Compound A (USP) and is a known
degradation product of Meprobamate.

Precise knowledge of its molecular weight and physicochemical properties is essential for:
o Impurity Profiling: Quantifying incomplete carbamoylation during API synthesis.

 Stability Studies: Monitoring hydrolysis rates of Meprobamate and Carisoprodol under ICH
Q1A conditions.

» Mass Spectrometry: Differentiating the monocarbamate (MW ~175) from the dicarbamate
parent (MW ~218).
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Physicochemical Identity
Molecular Weight Analysis

For high-resolution mass spectrometry (HRMS) and stoichiometric calculations, researchers
must distinguish between the average molecular weight and the monoisotopic mass.

Property Value Context

Used for molarity calculations
Average Molecular Weight 175.23 g/mol and gravimetric preparation of

standards.

Required for identifying the
Monoisotopic Mass 175.1208 Da [M+H]* peak in LC-MS/MS

analysis.

Nitrogen Rule applies (odd
Chemical Formula CsH17NOs3 mass indicates odd number of

nitrogens).

Unique identifier for regulatory

CAS Registry Number 1471-56-3 -
filing.[3][4]
[2-(hydroxymethyl)-2- Also known as Decarboxamide
IUPAC Name
methylpentyl] carbamate Meprobamate.

Structural Logic

The molecule consists of a pentyl carbon skeleton substituted at the C2 position with a methyl
group and a hydroxymethyl group. One of the hydroxyls is carbamoylated (-O-CO-NHz), while
the other remains a free alcohol. This free hydroxyl group significantly alters the polarity
compared to the dicarbamate parent (Meprobamate), reducing retention time in Reverse Phase
chromatography.

Formation & Degradation Mechanism

Understanding the origin of this molecule is critical for process control. It arises through two
primary pathways: Incomplete Synthesis (Forward) or Hydrolytic Degradation (Reverse).
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Mechanistic Pathway (Graphviz)

The following diagram illustrates the relationship between the precursor diol, the target
monocarbamate, and the active pharmaceutical ingredients (Meprobamate/Carisoprodol).

+ Carbamoylation
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(Dicarbamate)
MW: 218.25

Precursor Diol + Carbamoylation
(2-methyl-2-propylpropane-1,3-diol) Step 1
MW: 132.20

(Impurity A)
MW: 175.23

Carisoprodol
(N-isopropy! derivative)

MW: 260.33

Click to download full resolution via product page

Caption: Synthesis and degradation pathways linking 2-(hydroxymethyl)-2-methylpentyl
carbamate to Meprobamate and Carisoprodol.

Causality in Synthesis

In the industrial synthesis of Meprobamate, the diol is reacted with phosgene and ammonia (or
urethane). If the reaction is quenched prematurely or stoichiometry is insufficient, the
monocarbamate (Target) remains as a process impurity.

Causality in Stability

Under acidic or basic stress (forced degradation), the carbamate ester linkage in Meprobamate
hydrolyzes. The first hydrolysis event yields the monocarbamate. This makes the quantification
of the monocarbamate a direct measure of API stability [1].

Analytical Characterization Protocol

Objective: To separate and quantify 2-(hydroxymethyl)-2-methylpentyl carbamate in the
presence of Meprobamate.

Method Selection: LC-MS/MS
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Due to the lack of a strong chromophore (UV absorbance is weak, typically <210 nm), LC-

MS/MS is the authoritative method for trace analysis. Refractive Index (RI) detection can be

used for high-concentration assay testing but lacks sensitivity for impurity profiling.

Experimental Workflow

The following protocol ensures specificity and prevents in-source degradation of the parent

carbamate, which could lead to false positives for the monocarbamate.

Step 1: Sample Preparation

o Matrix: Weigh 50 mg of Meprobamate/Carisoprodol drug substance.

» Solvent: Dissolve in 50 mL of Methanol:Water (50:50 v/v). Note: Avoid pure acetonitrile as it

may suppress ionization in ESI.

« Filtration: Filter through a 0.22 um PTFE filter.

sten 2: Cf hic Conditions (1 C)

Parameter Setting Rationale
Provides hydrophobic
Column C18 (150 x 4.6 mm, 3.5 um) selectivity to separate Mono-

vs Dicarbamate.

Mobile Phase A

0.1% Formic Acid in Water

Proton source for positive

mode ionization.

Mobile Phase B

Acetonitrile

Organic modifier.

The monocarbamate (more

Gradient 10% B to 60% B over 15 min polar) will elute before
Meprobamate.
) Standard flow for analytical
Flow Rate 1.0 mL/min

columns.

Step 3: Mass Spectrometry Parameters

« lonization: Electrospray lonization (ESI) Positive Mode.
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Target lon (Monocarbamate): m/z 176.13 [M+H]*.

Fragment lon (Quantification): m/z 158.1 [M+H - H20]* or m/z 115.1 [Loss of Carbamate].

Differentiation: Meprobamate will appear at m/z 219.14. Crucial: Monitor the retention time;
in-source fragmentation of Meprobamate can produce a 176 ion, but the chromatographic
peak will align with the parent, not the impurity.

Regulatory & Safety Context

USP Classification: Listed as Carisoprodol Related Compound A [2].

Limit: In drug substances, this impurity is typically controlled at NMT (Not More Than) 0.15%
in accordance with ICH Q3B guidelines.

Toxicity: As a carbamate, it possesses potential CNS depressant effects, though significantly
lower potency than the dicarbamate parent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Molecular Weight & Characterization
of 2-(hydroxymethyl)-2-methylpentyl Carbamate]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b170035/docs#technical-guide-
molecular-weight-characterization-of-2-hydroxymethyl-2-methylpentyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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